Cas no 21984-87-2 (1-(5-methyl-3-furanyl)-Ethanone)

• Product Name: 1-(5-methyl-3-furanyl)-Ethanone
• CAS No: 21984-87-2
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 1109208
• PubChem ID: 21702800
• Update Time: 2025-04-20

1-(5-methyl-3-furanyl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-3-furanyl)-Ethanone
• 5-methyl-3-acetylfuran
• SCHEMBL4486306
• 21984-87-2
• DB-219569
• 4-acetyl-2-methylfuran

• Inchi： 1S/C7H8O2/c1-5-3-7(4-9-5)6(2)8/h3-4H,1-2H3
• InChI Key： CNKZSNBXJQJGDW-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)=O)C=C1C

Computed Properties

• Exact Mass: 124.052
• Monoisotopic Mass: 124.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones